Cas no 890098-62-1 (2-Acetoxy-4'-heptyloxybenzophenone)

• Product Name: 2-Acetoxy-4'-heptyloxybenzophenone
• CAS No: 890098-62-1
• MF: C₂₂H₂₆O₄
• MW: 354.439446926117
• CID: 1939418
• PubChem ID: 24722897
• Update Time: 2025-10-20

2-Acetoxy-4'-heptyloxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-ACETOXY-4'-HEPTYLOXYBENZOPHENONE
• [2-(4-heptoxybenzoyl)phenyl] acetate
• LogP
• 890098-62-1
• AKOS016018168
• 2-[4-(HEPTYLOXY)BENZOYL]PHENYL ACETATE
• MFCD07698838
• DTXSID20641590
• 2-Acetoxy-4'-heptyloxybenzophenone

• MDL： MFCD07698838
• Inchi： 1S/C22H26O4/c1-3-4-5-6-9-16-25-19-14-12-18(13-15-19)22(24)20-10-7-8-11-21(20)26-17(2)23/h7-8,10-15H,3-6,9,16H2,1-2H3
• InChI Key： CBUCLRKEIHMHCJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=CC=2OC(C)=O)=O)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 354.18300
• Monoisotopic Mass: 354.18310931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 5.19210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Acetoxy-4'-heptyloxybenzophenone

Professional Introduction to 2-Acetoxy-4'-heptyloxybenzophenone (CAS No. 890098-62-1)

2-Acetoxy-4'-heptyloxybenzophenone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. With the CAS number 890098-62-1, this compound represents a derivative of benzophenone, featuring both an acetoxy group and a heptyloxy substituent. These structural elements contribute to its versatility, making it a compound of interest for various applications, particularly in the development of advanced materials and bioactive molecules.

The benzophenone core of 2-Acetoxy-4'-heptyloxybenzophenone is well-known for its photochemical reactivity, which has been extensively studied in the context of photodynamic therapy (PDT) and UV stabilizers. The introduction of the acetoxy group at the 2-position enhances the compound's solubility in polar solvents while maintaining its ability to absorb UV radiation. This characteristic is particularly valuable in formulations designed to protect against photodamage, such as in cosmetic products and industrial coatings.

The heptyloxy substituent at the 4'-position further modulates the physical properties of 2-Acetoxy-4'-heptyloxybenzophenone, influencing its melting point, boiling point, and interactions with biological systems. This modification also contributes to its lipophilicity, making it suitable for applications in lipid-based drug delivery systems. Recent studies have highlighted its potential as a precursor in the synthesis of more complex molecules, including those with pharmaceutical relevance.

In the realm of pharmaceutical research, 2-Acetoxy-4'-heptyloxybenzophenone has been explored as a scaffold for developing novel therapeutic agents. Its ability to undergo various chemical transformations allows researchers to append additional functional groups, creating molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in preliminary studies as modulators of enzyme activity and as candidates for treating inflammatory conditions. The acetoxy group, in particular, can be hydrolyzed or converted into other functional moieties, providing flexibility in drug design.

The compound's stability under various environmental conditions has also been a focus of recent investigations. Studies have demonstrated that 2-Acetoxy-4'-heptyloxybenzophenone exhibits good resistance to hydrolysis and oxidation, which is crucial for its use in long-term applications such as industrial processes and medical formulations. Additionally, its compatibility with organic solvents makes it a valuable component in synthetic chemistry, where it can serve as an intermediate in multi-step reactions.

From a material science perspective, 2-Acetoxy-4'-heptyloxybenzophenone has been investigated for its potential use in organic electronics and photovoltaic devices. Its ability to absorb visible light and its electron-donating properties make it a candidate for use in dyes and pigments. Researchers have explored its incorporation into polymer matrices to enhance charge transport properties, which is essential for improving the efficiency of organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 2-Acetoxy-4'-heptyloxybenzophenone typically involves multi-step organic reactions, starting from commercially available benzophenone derivatives. The introduction of the acetoxy group is commonly achieved through esterification reactions, while the heptyloxy group is often introduced via nucleophilic substitution or metal-catalyzed coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

Evaluation of 2-Acetoxy-4'-heptyloxybenzophenone's safety profile is an essential aspect of its development. Toxicological studies have been conducted to assess its potential effects on human health and the environment. Preliminary results suggest that it exhibits low toxicity at typical exposure levels, making it suitable for various applications where safety is a concern. However, comprehensive toxicological assessments are necessary before widespread use in pharmaceuticals or consumer products.

The future prospects for 2-Acetoxy-4'-heptyloxybenzophenone are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Collaborative efforts between academia and industry are likely to drive innovation, leading to new derivatives with enhanced properties tailored for specific uses. As our understanding of molecular interactions advances, compounds like 2-Acetoxy-4'-heptyloxybenzophenone will continue to play a pivotal role in shaping advancements across multiple scientific disciplines.